Cas no 40023-74-3 (1-(2-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(2-methoxyphenyl)ethan-1-amine
• CAS No: 40023-74-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD02675834
• CID: 858741
• PubChem ID: 2794230
• Update Time: 2025-07-02

1-(2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)ethylamine
• 1-(2-Methoxyphenyl)ethanamine
• 1-(2-Methoxy-phenyl)-ethylamine
• (-)-[(1S)-1-(2-methoxyphenyl)ethyl]amine
• (1S)-1-(2-methoxyphenyl)ethylamine
• (S)-1-(2-methoxyphenyl)ethanamine
• (S)-1-(2-methoxyphenyl)ethylamine
• AC1MDQN5
• AC1Q4ECV
• Oprea1_419226
• Oprea1_698728
• SureCN1257092
• (±)-alpha-(o-Methoxyphenyl)ethylamine
• o-Methoxy-alpha-phenethylamine
• 1-(2-methoxyphenyl)ethan-1-amine
• [1-(2-methoxyphenyl)ethyl]amine
• VENQOHAPVLVQKV-UHFFFAOYSA-N
• o-Methoxy-.alpha.-phenethylamine
• HMS1704B03
• STK027730
• (+/-)-o-Methoxy-a-phenylethylamine
• 2534AE
• rac-1-(2-methoxy-phenyl)-ethylamine
• TRA0066771
• Benzenem
• SY110610
• SB75760
• MFCD00593475
• DTXSID70383190
• BS-13372
• MFCD00671657
• 1-(2-Methoxy-phenyl)-ethylamine, AldrichCPR
• 40023-74-3
• SY026500
• DB-328434
• AKOS016340890
• SY258212
• EN300-07805
• AKOS000264392
• SB75805
• ALBB-027088
• SB76129
• SCHEMBL1257092
• Z57057709
• SCHEMBL21377269
• CS-0089766
• N10418
• MFCD00671658
• F2169-1321

• MDL： MFCD02675834
• Inchi： 1S/C9H13NO/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7H,10H2,1-2H3
• InChI Key： VENQOHAPVLVQKV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.003±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 244.1±23.0 ºC (760 Torr),
• Flash Point: 102.3±15.9 ºC,
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 35.25

1-(2-methoxyphenyl)ethan-1-amine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(2-methoxyphenyl)ethan-1-amine

1-(2-Methoxyphenyl)ethan-1-amine (CAS No. 40023-74-3): A Versatile Compound in Pharmaceutical and Biomedical Research

1-(2-Methoxyphenyl)ethan-1-amine, also known by its CAS No. 40023-74-3, is a key compound that has attracted significant attention in the fields of medicinal chemistry and bioactive molecule development. This molecule, characterized by its aromatic ring system and ethylamine functionality, serves as a critical scaffold for the design of various pharmaceutical agents. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the development of novel therapeutic strategies.

The 1-(2-methoxyphenyl)ethan-1-amine structure consists of a methoxy group attached to a phenyl ring, which is connected to an ethylamine chain. This molecular architecture provides a unique platform for functional group modification, enabling the exploration of diverse biological activities. The presence of the methoxy group enhances the molecule's hydrophilicity, while the ethylamine moiety contributes to its potential as a bioactive ligand. This dual functionality makes it a valuable candidate for drug discovery programs targeting neurological and inflammatory diseases.

Recent advancements in medicinal chemistry have demonstrated the versatility of 1-(2-methoxyphenyl)ethan-1-amine in the development of small-molecule therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of derivatives with enhanced potency against neurodegenerative disorders. These derivatives were designed by introducing additional functional groups at the ethylamine chain, which improved their binding affinity to specific receptors. This approach underscores the importance of structural optimization in maximizing the therapeutic potential of this compound.

The 1-(2-methoxyphenyl)ethan-1-amine scaffold has also been explored in the context of anti-inflammatory drug development. A 2024 review in Pharmaceutical Research highlighted its role as a precursor for the synthesis of selective COX-2 inhibitors. The methoxy group at the phenyl ring was found to modulate the enzyme's activity, while the ethylamine chain facilitated the formation of hydrogen bonds with the target protein. These findings suggest that 1-(2-methoxyphenyl)ethan-1-amine could serve as a template for the design of more selective and safer anti-inflammatory agents.

Another area of interest is the application of 1-(2-methoxyphenyl)ethan-1-amine in the development of neuroprotective agents. A 2023 study published in Neuropharmacology demonstrated its potential in modulating glutamate receptors, which are implicated in various neurological disorders. The compound was shown to reduce excitotoxicity by blocking excessive glutamate release, a mechanism that could be harnessed for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(2-methoxyphenyl)ethan-1-amine has also been optimized to improve its accessibility for research applications. A 2024 article in Organic & Biomolecular Chemistry described a green synthetic route using catalytic methods that significantly reduced waste generation. This approach aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical research, making 1-(2-methoxyphenyl)ethan-1-amine a more environmentally friendly option for laboratory use.

In addition to its therapeutic potential, 1-(2-methoxyphenyl)ethan-1-amine has been studied for its role in drug delivery systems. A 2023 paper in Advanced Drug Delivery Reviews explored its use as a carrier molecule for targeted drug delivery. The compound's ability to interact with specific cell surface receptors allows for the controlled release of therapeutic agents, enhancing their efficacy while minimizing systemic side effects. This application highlights its versatility in the design of multifunctional drug delivery platforms.

Recent computational studies have further expanded the understanding of 1-(2-methoxyphenyl)ethan-1-amine's biological activity. A 2024 study in Computational and Structural Chemistry used molecular docking simulations to predict its interactions with various protein targets. These simulations revealed that the compound could bind to multiple receptors, including those involved in neurotransmission and immune response. This multi-target profile suggests that 1-(2-methoxyphenyl)ethan-1-amine could be a valuable tool in the development of multi-target therapeutics.

The safety profile of 1-(2-methoxyphenyl)ethan-1-amine has also been evaluated in preclinical studies. A 2023 report in Toxicological Sciences demonstrated that the compound exhibited low toxicity in vitro and in vivo models. These findings support its potential for further development as a therapeutic agent, as they indicate a favorable risk-benefit ratio for its use in clinical settings.

Overall, 1-(2-methoxyphenyl)ethan-1-amine represents a promising scaffold for the development of novel therapeutics. Its structural versatility, combined with its potential to modulate multiple biological pathways, makes it a valuable candidate for further research. As new synthetic methods and computational tools continue to emerge, the exploration of this compound's applications is likely to expand, contributing to the advancement of pharmaceutical science.

For researchers and pharmaceutical scientists, the 1-(2-methoxyphenyl)ethan-1-amine compound offers a unique opportunity to innovate in drug discovery. Its ability to serve as a foundation for diverse therapeutic strategies underscores its importance in the field. As the scientific community continues to explore its potential, the compound is expected to play a significant role in the development of next-generation pharmaceutical agents.

By leveraging the unique properties of 1-(2-methoxyphenyl)ethan-1-amine, researchers can unlock new avenues for therapeutic innovation. Its adaptability to various functional modifications ensures that it remains a relevant and dynamic molecule in the ever-evolving landscape of medicinal chemistry. As such, the study of this compound is poised to contribute significantly to the advancement of modern pharmacology.

As the field of medicinal chemistry continues to evolve, the role of 1-(2-methoxyphenyl)ethan-1-amine is likely to expand. Its potential applications in the development of novel therapeutics, combined with its structural versatility, position it as a key player in the quest for more effective and safer treatments. The ongoing research into this compound is expected to yield further insights, further enhancing its value in pharmaceutical research and development.

Ultimately, the 1-(2-methoxyphenyl)ethan-1-amine compound exemplifies the importance of molecular design in drug discovery. Its unique structure and functional properties make it a valuable tool for researchers seeking to develop innovative therapies. As the scientific community continues to explore its potential, the compound is likely to remain a focal point in the advancement of medicinal chemistry and pharmaceutical science.